ethyl 3-acetyl-4-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 3-acetyl-4-(4-chlorophenyl)-6-methyl-2-oxo-1,4-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C16H17ClN2O4/c1-4-23-15(21)13-9(2)18-16(22)19(10(3)20)14(13)11-5-7-12(17)8-6-11/h5-8,14H,4H2,1-3H3,(H,18,22)
• InChI Key: GEFYLDGSJPDPDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N(C1C2=CC=C(C=C2)Cl)C(=O)C)C
• Molecular Formula: C16H17ClN2O4
• Molecular Weight: 336.77 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an acetyl group, a chlorophenyl group, a methyl group, and a pyrimidinecarboxylate group. These functional groups could potentially give the compound a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of these groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of chemical reactions. For example, coumarin derivatives can participate in a variety of reactions, including cyclocondensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure and the functional groups present. For example, the presence of the chlorophenyl group could potentially make the compound more lipophilic, influencing its solubility and reactivity.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in drug discovery, materials science, and other areas. Future research could explore the synthesis, properties, and potential applications of this and similar compounds.